Cas no 3638-82-2 (19-Norpregn-4-ene-3,17-diol,3-propanoate, (3b,17a)- (9CI))

• Product name: 19-Norpregn-4-ene-3,17-diol,3-propanoate, (3b,17a)- (9CI)
• CAS No: 3638-82-2
• MF: C₂₃H₃₆O₃
• MW: 360.53014
• CID: 315348
• PubChem ID: 20055548

19-Norpregn-4-ene-3,17-diol,3-propanoate, (3b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• [(3S,8R,9S,10R,13S,14S,17S)-17-ethyl-17-hydroxy-13-methyl-2,3,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate
• 19-Norpregn-4-ene-3,17-diol,3-propanoate, (3b,17a)- (9CI)
• (17beta)-17-ethyl-17-hydroxyestr-4-en-3-yl propanoate
• 17-alpha-ethyloestr-4-ene-3-beta,17-beta-diol 3-propionate
• 19-nor-17-alpha-pregn-4-ene-3-beta,17-beta-diol 3-propionate
• DTXSID40189909
• 19-Nor-17alpha-pregn-4-ene-3beta,17-diol 3-propionate
• PROPETANDROL [INN]
• PROPETANDROL
• UNII-K0H1J6311W
• CHEMBL2105236
• 19-NOR-17.ALPHA.-PREGN-4-ENE-3.BETA.,17-DIOL 3-PROPIONATE
• Propetandrol [INN:DCF]
• 3638-82-2
• K0H1J6311W
• SC-7294
• SCHEMBL2109734
• Q7250251

• Inchi： InChI=1S/C23H36O3/c1-4-21(24)26-16-7-9-17-15(14-16)6-8-19-18(17)10-12-22(3)20(19)11-13-23(22,25)5-2/h14,16-20,25H,4-13H2,1-3H3
• InChI Key： ODOMHABFTBNARE-UHFFFAOYSA-N
• SMILES： CCC(OC1CCC2C3CCC4(C(CCC4C3CCC2=C1)(O)CC)C)=O

Computed Properties

• Exact Mass: 360.266445
• Monoisotopic Mass: 360.266445
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.09
• Boiling Point: 464.2°Cat760mmHg
• Flash Point: 178.6°C
• Refractive Index: 1.541
• PSA: 46.53000
• LogP: 5.02200